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Compound of Interest

Compound Name:
Benz[a]anthracene-7-methanol-

13C

Cat. No.: B589468 Get Quote

An In-depth Technical Guide to the Safe Handling of Benz[a]anthracene-7-methanol-13C

This guide provides comprehensive safety information for Benz[a]anthracene-7-methanol-
13C (CAS No. 1391054-65-1), a stable isotope-labeled polycyclic aromatic hydrocarbon (PAH).

[1][2] Given the absence of a specific Material Safety Data Sheet (MSDS) for this isotopically

labeled compound, this document derives its recommendations from the safety data of the

parent compounds, Benz[a]anthracene (CAS No. 56-55-3) and Benz[a]anthracene-7-methanol

(CAS No. 16110-13-7).[3][4][5][6] This material is intended for use by researchers, scientists,

and drug development professionals in controlled laboratory settings.

Chemical Identification and Physical Properties
Benz[a]anthracene-7-methanol-13C is the 13C-labeled form of Tetraphen-7-ylmethanol.[1]

Stable isotope-labeled compounds like this are primarily used as internal standards for

quantitative analysis in drug development and environmental monitoring, often utilizing high-

performance liquid chromatography-electrospray ionization-tandem mass spectrometry (HPLC-

ESI-MS/MS).[1][7]

Table 1: Chemical and Physical Data
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Property Value Source

Chemical Name
Benz[a]anthracene-7-

methanol-13C
[2]

Synonyms Tetraphen-7-ylmethanol-13C [1][2]

CAS Number 1391054-65-1 [1][2]

Molecular Formula C₁₈¹³CH₁₄O [2]

Molecular Weight ~259.31 g/mol [2]

Appearance
Beige Powder Solid (based on

parent compound)
[8]

Melting Point
158 - 161 °C (for

Benz[a]anthracene)
[8]

Boiling Point
437.6 °C (for

Benz[a]anthracene)
[8]

Solubility

Soluble in ethanol, ether,

acetone, benzene. Low water

solubility.

[6][8]

Hazard Identification and Classification
The primary hazards are extrapolated from the parent compound, Benz[a]anthracene, which is

a well-documented carcinogen. The introduction of a methanol group and isotopic labeling is

not expected to mitigate these intrinsic hazards.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Carcinogenicity 1B H350: May cause cancer.[5][9]

Hazardous to the Aquatic

Environment (Acute)
1 H400: Very toxic to aquatic life.

Hazardous to the Aquatic

Environment (Chronic)
1

H410: Very toxic to aquatic life

with long lasting effects.[3][5]

Skin Irritation 2 H315: Causes skin irritation.[9]

Eye Irritation 2A
H319: Causes serious eye

irritation.[9]

Regulatory Carcinogen Classification:

IARC: Group 2B: Possibly carcinogenic to humans (Benz[a]anthracene).[3][9]

NTP: Reasonably anticipated to be a human carcinogen (Benz[a]anthracene).[3]

The logical workflow for hazard assessment and control is visualized below.

Hazard Identification

Required Personal Protective Equipment (PPE)

H350: May cause cancer

NIOSH-approved Respirator

Prevent Inhalation

H410: Very toxic to aquatic life H315: Causes skin irritation

Nitrile Gloves

Prevent Skin Contact

Lab Coat

Prevent Skin Contact

H319: Causes serious eye irritation

Safety Goggles

Prevent Eye Contact

Click to download full resolution via product page

Caption: Hazard classification and corresponding required PPE.
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Experimental Protocols: Safe Handling and Use
Due to the carcinogenic nature of this compound, all work must be performed in a designated

area within a certified chemical fume hood to minimize exposure.

Protocol 1: Preparation of Stock Solutions

Designated Work Area: Cordon off a specific area within a chemical fume hood for handling

the solid compound. Cover the work surface with absorbent, plastic-backed paper.

Pre-weighing Preparation: Assemble all necessary equipment (vials, spatulas, solvent,

pipettes) inside the fume hood before opening the primary container.

Personal Protective Equipment (PPE): Don two pairs of nitrile gloves, a lab coat, and

chemical safety goggles. A NIOSH-approved respirator is recommended for handling the

solid.[8]

Weighing: To avoid aerosolizing the powder, do not weigh the material directly on an open

balance. Instead, weigh the sealed container, transfer the approximate amount of solid

needed into a tared vial inside the fume hood, and re-weigh the original container to

determine the amount transferred by difference.

Solubilization: Add the desired solvent to the vial containing the compound. Cap the vial

securely and vortex or sonicate until fully dissolved.

Cleanup: Wipe down all surfaces and equipment within the fume hood with a solvent-

moistened towel (e.g., acetone), followed by soap and water.[10] All disposable materials

(gloves, absorbent paper, wipes) must be collected in a designated hazardous waste bag.

Labeling: Clearly label the stock solution with the chemical name, concentration, solvent,

date, and appropriate hazard pictograms (e.g., health hazard, environmental hazard).

Protocol 2: Spill Response

Evacuate: Alert others in the immediate area and evacuate if the spill is large or outside of a

containment hood.

Isolate: Restrict access to the area. Remove all sources of ignition.[10]
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Contain (Small Spill in Fume Hood): For a small spill of solid, gently cover with absorbent

paper. Dampen the paper with a suitable solvent like acetone to prevent dust from becoming

airborne.[10]

Cleanup: Carefully pick up the dampened material with forceps and place it into a sealed,

labeled hazardous waste container.[10]

Decontaminate: Wipe the spill area with acetone-dampened paper towels, followed by a

thorough wash with soap and water.[10]

Dispose: All cleanup materials are to be disposed of as hazardous chemical waste.

The overall workflow for safely managing this compound in a laboratory setting is outlined

below.
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Receiving & Inventory

Secure Storage
(Locked, Ventilated)

Handling in Fume Hood
(Full PPE)

Experimental Use

Solid Waste
(Contaminated PPE, etc.)

Contaminated PPE

Liquid Waste
(Halogenated/Non-Halogenated)

Liquid Residue Contaminated Disposables

Hazardous Waste Disposal

Click to download full resolution via product page

Caption: Laboratory workflow for Benz[a]anthracene-7-methanol-13C.

Safety and First Aid Measures
Table 3: Exposure Controls and First Aid
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Exposure Route Precautionary Action First Aid Response

Inhalation
Use only in a chemical fume

hood. Avoid breathing dust.[6]

Move person to fresh air. If not

breathing, give artificial

respiration. Consult a

physician.[6]

Skin Contact

Wear protective gloves and

clothing to prevent skin

exposure.[8]

Immediately wash off with

soap and plenty of water while

removing all contaminated

clothing. Consult a physician.

[6][8]

Eye Contact

Wear appropriate protective

eyeglasses or chemical safety

goggles.[8]

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Call an ophthalmologist.[3][6]

Ingestion

Do not eat, drink, or smoke

when using this product. Wash

hands thoroughly after

handling.

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water and

consult a physician

immediately.[3][6]

Storage and Disposal
Storage:

Store in a cool, dry, and well-ventilated place.[6]

Keep the container tightly closed and stored in a locked cabinet or area with restricted

access.[6]

Keep away from strong oxidizing agents.[3]

Disposal:
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This material and its container must be disposed of as hazardous waste.[3]

Do not allow the product to reach the sewage system or any water course, as it is very toxic

to aquatic life.[5]

Disposal must be in accordance with official local, regional, and national regulations.

Uncleaned containers should be treated as the product itself.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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